Cas no 2217-79-0 (Diphenyliodonium iodide)

• Product Name: Diphenyliodonium iodide
• CAS No: 2217-79-0
• MF: C₁₂H₁₀I₂
• MW: 408.016747951508
• MDL: MFCD00011910
• CID: 84190
• PubChem ID: 87568809
• Update Time: 2025-05-26

Diphenyliodonium iodide Chemical and Physical Properties

Names and Identifiers

• Diphenyliodonium iodide
• diphenyliodanium,iodide
• Diphenyl-jodonium,Jodid
• EINECS 218-716-9
• Iodonium,diphenyl-,iodide
• l'iodure de diphenyliodonium
• NSC 172526
• diphenyliodanium iodide
• Iodonium, diphenyl-, iodide
• diphenyliodanium;iodide
• WQIRVUAXANLUPO-UHFFFAOYSA-M
• Iodonium, diphenyl-,iodide (1:1)
• VZ31955
• 1
• D2373
• FT-0625268
• AI3-17093
• CS-0310532
• MFCD00011910
• HY-W250307
• Iodonium, diphenyl-, iodide (1:1)
• D90054
• 959575-35-0
• 2217-79-0
• ?DIPHENYLIODONIUM IODIDE
• SCHEMBL106599
• A911076
• J-014567
• DTXSID10944820
• AKOS015833278
• NS00083690
• DB-045834
• Diphenyliodonium (iodide)

• MDL： MFCD00011910
• Inchi： 1S/C12H10I.HI/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1-10H;1H/q+1;/p-1
• InChI Key： WQIRVUAXANLUPO-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC=CC=1)C1C=CC=CC=1.[I-]
• BRN： 3918215

Computed Properties

• Exact Mass: 407.88700
• Monoisotopic Mass: 407.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 176 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: -3.18100
• Sensitiveness: Light Sensitive
• Solubility: Soluble

Diphenyliodonium iodide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Other Chemical Reagents

Additional information on Diphenyliodonium iodide

Comprehensive Guide to Diphenyliodonium iodide (CAS No. 2217-79-0): Properties, Applications, and Industry Insights

Diphenyliodonium iodide (CAS No. 2217-79-0) is a highly versatile organic compound widely recognized for its unique chemical properties and broad applications in synthetic chemistry, photopolymerization, and material science. This iodonium salt, characterized by its iodonium cation and iodide anion, serves as a critical reagent in advanced chemical reactions, particularly in photoinitiated processes and cross-coupling reactions. Its molecular structure, featuring two phenyl groups bonded to an iodine center, enables efficient electron transfer, making it indispensable in modern research and industrial applications.

In recent years, the demand for Diphenyliodonium iodide has surged due to its role in UV-curable coatings and 3D printing resins, aligning with the global shift toward sustainable and energy-efficient manufacturing. Researchers frequently search for "Diphenyliodonium iodide solubility," "synthesis of Diphenyliodonium iodide," and "iodonium salts in photochemistry," reflecting its relevance in cutting-edge technologies. The compound’s ability to act as a photoacid generator (PAG) has also garnered attention in semiconductor lithography, addressing the need for high-resolution patterning in microelectronics.

From a chemical perspective, Diphenyliodonium iodide exhibits remarkable stability under ambient conditions, though it requires protection from prolonged light exposure to prevent degradation. Its melting point (typically above 200°C) and solubility in polar solvents like dimethyl sulfoxide (DMSO) are frequently cited in technical literature. These properties make it a preferred choice for laboratories focusing on polymer chemistry and organic synthesis, where precise control over reaction kinetics is essential.

The compound’s applications extend to bioconjugation and catalysis, where its iodine center facilitates selective bond formation. For instance, it is employed in modifying biomolecules for diagnostic assays, a topic gaining traction due to advancements in personalized medicine. Industry professionals often inquire about "Diphenyliodonium iodide safety data" and "handling protocols," emphasizing the need for clear guidelines in its usage.

Innovations in green chemistry have further spotlighted Diphenyliodonium iodide as a catalyst in solvent-free reactions, reducing environmental impact. Its compatibility with renewable energy systems, such as solar cell fabrication, underscores its alignment with global sustainability goals. As a result, academic and industrial circles continue to explore its potential, with publications highlighting its efficiency in visible-light photoredox catalysis.

In summary, Diphenyliodonium iodide (CAS No. 2217-79-0) represents a cornerstone of modern chemical innovation, bridging gaps between academia and industry. Its multifaceted applications—from high-performance materials to life sciences—ensure its enduring relevance in a rapidly evolving technological landscape.